The Discovery of Rivulariapeptolide 1155: A Novel Serine Protease Inhibitor from Marine Cyanobacteria
The Discovery of Rivulariapeptolide 1155: A Novel Serine Protease Inhibitor from Marine Cyanobacteria
A Technical Guide for Researchers and Drug Development Professionals
Abstract
The relentless pursuit of novel therapeutic agents has led researchers to explore the vast and chemically diverse world of marine microorganisms. This guide details the discovery, characterization, and biological activity of Rivulariapeptolide 1155, a potent serine protease inhibitor identified from a marine cyanobacterial biofilm of the genus Rivularia. The discovery was made possible through an innovative native metabolomics approach, which integrates non-targeted liquid chromatography-tandem mass spectrometry with native mass spectrometry to detect protein-ligand interactions directly from complex mixtures. This document provides an in-depth overview of the experimental protocols, quantitative biological data, and the mechanism of action of this promising new natural product.
Introduction
Cyanobacteria have long been recognized as a prolific source of bioactive natural products with significant pharmaceutical potential.[1] Among these are protease inhibitors, a class of compounds crucial for the treatment of various diseases, including viral infections, cancer, and cardiovascular conditions.[1] The discovery of novel protease inhibitors remains a high priority in drug discovery. Traditional bioactivity-guided fractionation is often a laborious and time-consuming process.[1] To overcome this bottleneck, a scalable native metabolomics workflow was developed and employed to screen for new protease inhibitors from a marine cyanobacteria community, leading to the identification of the rivulariapeptolide family of compounds, including Rivulariapeptolide 1155.[1]
Discovery and Identification
Rivulariapeptolide 1155 was discovered from a biofilm of the marine cyanobacterium Rivularia sp., collected from coral sediments.[1] The discovery was facilitated by a novel native metabolomics approach designed to identify protein binders directly from a crude methanol (B129727) extract.[1]
Native Metabolomics Screening
The core of the discovery was a native metabolomics setup that combines µ-flow ultra-high-performance liquid chromatography (UHPLC) with native electrospray ionization mass spectrometry (ESI-MS).[2] The crude cyanobacterial extract was separated by UHPLC, and post-column, the pH was adjusted to near-native conditions with an ammonium (B1175870) acetate (B1210297) buffer.[2] Simultaneously, the target protein, chymotrypsin (B1334515), was infused.[2] The mass spectrometer monitored for the formation of protein-ligand complexes. A mass shift in the chymotrypsin signal indicated the binding of a metabolite.[1] This screening identified 30 potential chymotrypsin binders from the crude extract in a single analysis.[1]
From this screen, a putative chymotrypsin-binder complex with an m/z of 26,385 ± 5 was detected.[1] The mass difference between this complex and apo-chymotrypsin (25,233 ± 5) suggested a molecular weight of 1,152 ± 5 Da for the binding compound, which was subsequently identified as Rivulariapeptolide 1155.[1]
Physicochemical Properties and Structure Elucidation
Following its detection, Rivulariapeptolide 1155 was targeted for isolation and structural characterization.
| Property | Value |
| Molecular Formula | C₅₉H₈₂N₉O₁₅ |
| Exact Mass [M+H]⁺ | 1156.5923 |
| Compound Class | Ahp-cyclodepsipeptide |
Table 1: Physicochemical Properties of Rivulariapeptolide 1155.[1]
The planar structure of Rivulariapeptolide 1155 was elucidated using a combination of high-resolution tandem mass spectrometry (MS/MS) and nuclear magnetic resonance (NMR) spectroscopy.[1]
Biological Activity: Serine Protease Inhibition
The biological activity of purified Rivulariapeptolide 1155 was evaluated against a panel of serine proteases. The inhibitory potency was determined by calculating the half-maximal inhibitory concentration (IC₅₀) values.
| Compound | Chymotrypsin IC₅₀ (nM) | Elastase IC₅₀ (nM) | Proteinase K IC₅₀ (nM) |
| Rivulariapeptolide 1155 | 1,020 ± 1.2 | 8.3 ± 1.1 | 55.4 ± 1.1 |
| Rivulariapeptolide 1185 | 16.3 ± 1.1 | 30.7 ± 1.1 | 142 ± 1.2 |
| Rivulariapeptolide 1121 | 224 ± 1.1 | 120 ± 1.1 | >3000 |
| Rivulariapeptolide 989 | >3000 | >3000 | >3000 |
| Molassamide | 862.60 ± SD nM | 1090 ± 1.2 | 34.6 ± 1.1 |
| Molassamide B | 24.65 ± SD nM | 338 ± 1.1 | 8.8 ± 1.1 |
Table 2: In vitro protease inhibition data (IC₅₀ values) for Rivulariapeptolide 1155 and related compounds. Data are presented as the mean ± SD, n = 3.[1]
Rivulariapeptolide 1155 demonstrated potent inhibition of elastase with an IC₅₀ value in the low nanomolar range, while showing weaker activity against chymotrypsin and moderate activity against proteinase K.[1] This highlights a distinct selectivity profile for Rivulariapeptolide 1155 compared to other members of its family.[1]
Experimental Protocols
Cyanobacterial Collection and Extraction
Marine cyanobacterial biofilm samples were collected from an intertidal zone. The crude extract was obtained by methanolic extraction of the lyophilized biomass.
Native Metabolomics LC-MS
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Chromatography: A µ-flow UHPLC system was used for separation.
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Post-Column Infusion: An ammonium acetate buffer was infused post-column to adjust the pH to near-native conditions. The target protein (e.g., chymotrypsin) was also infused post-column.
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Mass Spectrometry: A mass spectrometer operating in native ESI mode was used to detect the intact protein and any protein-ligand complexes.
Isolation and Purification
Mass spectrometry-guided purification was performed using preparative high-performance liquid chromatography (HPLC) to isolate Rivulariapeptolide 1155 from the crude extract.[1]
Structure Elucidation
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NMR Spectroscopy: 1D and 2D NMR spectra were acquired on a Bruker Avance III DRX-600 NMR spectrometer with a 1.7 mm dual tune TCI cryoprobe and a JEOL ECZ 500 NMR spectrometer.[1] NMR spectra were referenced to residual DMSO solvent signals.[1]
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Mass Spectrometry: High-resolution MS/MS data were acquired for structural fragmentation analysis.
Protease Inhibition Assay
The inhibitory activity of Rivulariapeptolide 1155 was assessed using a fluorescence-based assay.[1] The protease (chymotrypsin, elastase, or proteinase K) was pre-incubated with varying concentrations of the inhibitor for 40 minutes.[1] The reaction was initiated by the addition of a fluorogenic substrate, and the fluorescence was monitored to determine the rate of substrate cleavage. IC₅₀ values were calculated by nonlinear regression analysis.[1]
Visualizations
Experimental Workflow
Discovery workflow for Rivulariapeptolide 1155.
Mechanism of Action
Inhibition of serine protease by Rivulariapeptolide 1155.
Conclusion
The discovery of Rivulariapeptolide 1155 showcases the power of innovative screening technologies like native metabolomics in accelerating the identification of novel, bioactive natural products from complex environmental samples. Its potent and selective inhibition of elastase suggests its potential as a lead compound for the development of new therapeutics. Further investigation into its mode of action and structure-activity relationships is warranted to fully explore its therapeutic potential. This technical guide provides a comprehensive overview for researchers and scientists in the field of drug discovery and natural products chemistry.
